Cas no 57905-45-0 (Carbamodithioic acid, diethyl-, (5-nitro-2-furanyl)methyl ester)

• Product name: Carbamodithioic acid, diethyl-, (5-nitro-2-furanyl)methyl ester
• CAS No: 57905-45-0
• MF: C₁₀H₁₄N₂O₃S₂
• MW: 274.359759807587
• CID: 343851
• PubChem ID: 15621495

Carbamodithioic acid, diethyl-, (5-nitro-2-furanyl)methyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamodithioic acid, diethyl-, (5-nitro-2-furanyl)methyl ester
• (5-nitrofuran-2-yl)methyl N,N-diethylcarbamodithioate
• 57905-45-0
• (5-Nitrofuran-2-yl)methyl diethylcarbamodithioate
• DTXSID10575936

• Inchi： InChI=1S/C10H14N2O3S2/c1-3-11(4-2)10(16)17-7-8-5-6-9(15-8)12(13)14/h5-6H,3-4,7H2,1-2H3
• InChI Key： LRTIUDPFECAFCE-UHFFFAOYSA-N
• SMILES： C(N(CC)C(SCC1=CC=C([N+]([O-])=O)O1)=S)C

Computed Properties

• Exact Mass: 274.04472
• Monoisotopic Mass: 274.04458466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 120Ų

Experimental Properties

• PSA: 59.52